10.1039/B802135J | Hydroxyapatite-supported palladium (0) as a highly efficient catalyst for the Suzuki coupling and aerobic oxidation of benzyl alcohols in water

Hydroxyapatite-supported palladium (0) as a highly efficient catalyst for the Suzuki coupling and aerobic oxidation of benzyl alcohols in water

Green Chemistry Pub Date: 2008-08-11 DOI: 10.1039/B802135J

Abstract

A hydroxyapatite-supported palladium (0) catalyst was prepared and employed for the Suzuki coupling and aerobic oxidation of benzyl alcohols in water. This green procedure provides biaryls, heteroaryls and polyaryls in excellent yields with very high turnover numbers. The catalyst was equally efficient for the selective aerobic oxidation of benzyl alcohols under an air atmosphere. In both the cases, the catalyst can be recycled up to five times without significant loss of activity.

Hydroxyapatite-supported palladium (0) as a highly efficient catalyst for the Suzuki coupling and aerobic oxidation of benzyl alcohols in water

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